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Compound of Interest

Compound Name: Phenazine ethosulfate

Cat. No.: B076524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenazine ethosulfate (PES) is a cationic dye and electron acceptor widely utilized in

biochemical and enzymatic assays.[1] Its function as a redox mediator facilitates electron

transfer, making it a valuable tool in the development of biosensors, and in studies involving

nitric oxide reductase activity.[1][2][3] Proper preparation and storage of PES stock solutions

are critical to ensure experimental reproducibility and accuracy. This document provides

detailed protocols for the preparation and storage of stable PES stock solutions.

Chemical Properties
Property Value Reference

Molecular Formula C₁₆H₁₈N₂O₄S [1][4]

Molecular Weight 334.39 g/mol [1][5]

Appearance Yellow to orange solid powder [1][5]

Purity ≥95% (HPLC) [5]
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Phenazine ethosulfate powder

Anhydrous Dimethyl sulfoxide (DMSO)

Ethanol (optional solvent)

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (recommended for DMSO)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Preparation of a 100 mM PES Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution, which is a common

concentration for laboratory use. Adjustments can be made based on specific experimental

needs.

Pre-warm PES and DMSO: Allow the PES powder and anhydrous DMSO to come to room

temperature before opening to prevent moisture condensation.

Weighing: In a fume hood, carefully weigh out the desired amount of PES powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh 33.44 mg of PES.

Dissolving:

Add the weighed PES powder to a sterile, amber microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO (in this example, 1 mL).

Vortex the solution thoroughly for 1-2 minutes.

Note: If the PES does not fully dissolve, use an ultrasonic bath for 5-10 minutes to aid

dissolution.[1] Hygroscopic DMSO can negatively impact solubility, so using a fresh,

unopened bottle of anhydrous DMSO is recommended.[1][6]
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Aliquotting: Once the PES is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes. This minimizes freeze-thaw

cycles and light exposure.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage and Stability
The stability of phenazine ethosulfate is highly dependent on storage conditions, particularly

temperature and light exposure.[7]

Storage Condition Solvent Stability Duration Recommendations

-80°C DMSO or Ethanol Up to 6 months

Recommended for

long-term storage.

Protect from light.[1]

-20°C DMSO or Ethanol Up to 1 month

Suitable for short-term

storage. Protect from

light.[1][8]

4°C Solid Powder

Refer to

manufacturer's

specifications

Store protected from

light.[1]

Aqueous Solutions Aqueous Buffers
Not recommended for

more than one day

Prepare fresh for each

experiment.[9]

Key Stability Considerations:

Light Sensitivity: PES is sensitive to light.[7] All solutions should be prepared, handled, and

stored in amber or light-blocking containers.

Freeze-Thaw Cycles: Repeated freezing and thawing can lead to degradation. Aliquotting

into single-use volumes is crucial for maintaining the integrity of the stock solution.[1][8]

Aqueous Instability: PES is less stable in aqueous solutions. It is strongly recommended to

prepare aqueous dilutions from the stock solution immediately before use.[9]
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Safety Precautions
Phenazine ethosulfate should be handled with care. It may cause skin, eye, and respiratory

irritation.[4] Always wear appropriate personal protective equipment, including a lab coat,

gloves, and safety goggles, when handling the compound.[10] Work in a well-ventilated area or

a fume hood.

Visualizations
Experimental Workflow for PES Stock Solution
Preparation and Storage

Figure 1. Workflow for Phenazine Ethosulfate Stock Solution Preparation and Storage
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Caption: Workflow for Phenazine Ethosulfate Stock Solution Preparation and Storage.

Logical Relationship of Factors Affecting PES Solution
Stability

Figure 2. Factors Influencing the Stability of Phenazine Ethosulfate Solutions
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Caption: Factors Influencing the Stability of Phenazine Ethosulfate Solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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